![molecular formula C8H10N4 B100010 9-isopropyl-9H-purine CAS No. 18203-85-5](/img/structure/B100010.png)
9-isopropyl-9H-purine
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Overview
Description
9-isopropyl-9H-purine, also known as caffeine, is a naturally occurring stimulant found in coffee, tea, and other beverages. It is widely consumed by people around the world for its ability to increase alertness and improve cognitive function. In addition to its use as a dietary supplement, caffeine has been the subject of numerous scientific studies due to its potential therapeutic applications.
Mechanism of Action
Caffeine works by blocking the action of adenosine, a neurotransmitter that is responsible for promoting sleep and suppressing arousal. By blocking adenosine receptors, 9-isopropyl-9H-purine increases the activity of other neurotransmitters, such as dopamine and norepinephrine, which are responsible for promoting alertness and arousal.
Biochemical and Physiological Effects:
Caffeine has a variety of biochemical and physiological effects on the body. It increases heart rate and blood pressure, stimulates the central nervous system, and increases the production of adrenaline. It also increases the production of stomach acid, which can lead to gastrointestinal problems in some people.
Advantages and Limitations for Lab Experiments
Caffeine has several advantages and limitations for use in lab experiments. Its availability and low cost make it an attractive option for researchers. However, its effects can vary widely depending on the dose and the individual, which can make it difficult to control for in experiments.
Future Directions
There are many potential future directions for research on 9-isopropyl-9H-purine. One area of interest is its potential to treat neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of interest is its effects on athletic performance, particularly in endurance sports. Additionally, researchers are exploring the potential for this compound to be used as a treatment for depression and other mental health conditions.
In conclusion, this compound is a widely consumed stimulant that has been the subject of numerous scientific studies. Its ability to increase alertness and improve cognitive function has led to its use as a dietary supplement, while its potential therapeutic applications have made it the subject of ongoing research. While this compound has several advantages for use in lab experiments, its effects can be difficult to control for, and further research is needed to fully understand its potential benefits and limitations.
Synthesis Methods
Caffeine can be synthesized from xanthine, a purine base that is found in many foods. The process involves several steps, including methylation, acetylation, and oxidation. The resulting compound is a white, crystalline powder that is highly soluble in water.
Scientific Research Applications
Caffeine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have a variety of effects on the body, including increasing alertness, improving cognitive function, and reducing fatigue. It has also been studied for its potential to treat conditions such as Parkinson's disease, Alzheimer's disease, and depression.
Properties
18203-85-5 | |
Molecular Formula |
C8H10N4 |
Molecular Weight |
162.19 g/mol |
IUPAC Name |
9-propan-2-ylpurine |
InChI |
InChI=1S/C8H10N4/c1-6(2)12-5-11-7-3-9-4-10-8(7)12/h3-6H,1-2H3 |
InChI Key |
YMGNDFRKGAGTPY-UHFFFAOYSA-N |
SMILES |
CC(C)N1C=NC2=CN=CN=C21 |
Canonical SMILES |
CC(C)N1C=NC2=CN=CN=C21 |
synonyms |
9H-Purine,9-(1-methylethyl)-(9CI) |
Origin of Product |
United States |
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